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Compound of Interest

Compound Name: Evodol

Cat. No.: B191716

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and procedural steps for the safe disposal of Evodol,
a natural product isolated from the plant Euodia rutaecarpa.[1]

Disclaimer: No specific Safety Data Sheet (SDS) for Evodol was found during the information
gathering process. Therefore, the following disposal procedures are based on general best
practices for handling and disposing of research-grade natural products and alkaloids, which
may be biologically active and have unknown hazards. A conservative approach is strongly
recommended.

Property Value

CAS Number 22318-10-1

Molecular Formula C26H25809

Molecular Weight 484.5 g/mol [2]

Appearance White to off-white crystalline powder

- Soluble in organic solvents, limited solubility in
Solubility

water

Storage Recommended to be stored at -20°C.[3]
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Experimental Protocols: Disposal Procedures

Given the absence of a specific SDS for Evodol, it should be handled as a potentially
hazardous substance. The primary route of disposal for research-grade chemicals of this
nature is through a licensed hazardous waste disposal company.

Step-by-Step Disposal Protocol:

o Hazard Assessment: In the absence of specific toxicity data, treat Evodol as a hazardous
chemical. Alkaloids as a class of compounds can exhibit significant biological activity and
toxicity.[4][5]

e Personal Protective Equipment (PPE): Before handling Evodol for disposal, ensure
appropriate PPE is worn, including:

o Safety goggles or face shield
o Chemical-resistant gloves (nitrile or neoprene)
o Laboratory coat
o Waste Segregation:
o Do not mix Evodol waste with non-hazardous trash or dispose of it down the drain.

o Collect solid Evodol waste (e.g., unused powder, contaminated absorbent materials) in a
designated, properly labeled hazardous waste container.

o Collect liquid waste containing Evodol (e.g., solutions in organic solvents) in a separate,
compatible, and clearly labeled hazardous waste container.

e Waste Container Labeling:
o Label the hazardous waste container with the words "Hazardous Waste."

o Clearly identify the contents, including "Evodol" and any solvents used. List the full
chemical names.
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o Indicate the approximate quantity or concentration of Evodol in the container.

o Include the name and contact information of the generating laboratory or principal
investigator.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be in a well-ventilated area, away from ignition sources, and incompatible
materials.

o Ensure the container is kept closed except when adding waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Follow all institutional procedures for hazardous waste disposal requests.

o Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled
by a certified hazardous waste vendor.[6][7][8]

Disposal of Empty Containers:

» Empty containers that once held Evodol should also be treated as hazardous waste unless
thoroughly decontaminated.

« |If decontamination is not feasible, dispose of the empty container in the same manner as the
chemical waste itself.

Mandatory Visualization: Evodol Disposal Workflow

The following diagram illustrates the logical workflow for determining the proper disposal
procedure for a research chemical like Evodol in the absence of a specific Safety Data Sheet.
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Evodol Disposal Decision Workflow

Start: Need to dispose of Evodol

l

Is a specific Safety Data Sheet (SDS) for Evodol available?

Follow disposal instructions on SDS No specific SDS found

Identify the chemical class: Evodol is a natural alkaloid

Assume hazardous properties based on chemical class (bioactive, potentially toxic)

Wear appropriate Personal Protective Equipment (PPE)

Collect waste in a labeled hazardous waste container

Store in a designated Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS) for pickup

End: Proper disposal by certified vendor

Click to download full resolution via product page

Caption: Logical workflow for Evodol disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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